Cas no 87375-91-5 (Dehydronitrosonisoldipine)

• Product Name: Dehydronitrosonisoldipine
• CAS No: 87375-91-5
• MF: C₂₀H₂₁N₂O₅
• MW: 369.391145467758
• CID: 657083
• Update Time: 2025-07-22

Dehydronitrosonisoldipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(2-nitrosophenyl)-, methyl2-methylpropyl ester
• 2,6-dimethyl-5-(3-methylbutan-2-yloxycarbonyl)-4-(2-nitrosophenyl)pyridine-3-carboxylate
• 2,6-Dimethyl-5-{[(3-methylbutan-2-yl)oxy]carbonyl}-4-(2-nitrosophenyl)pyridine-3-carboxylate
• Dehydronitrosonisoldipine
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(2-nitrosophenyl)-, methyl 2-methylpropyl ester (9CI)
• 3-Methyl 5-(2-methylpropyl) 2,6-dimethyl-4-(2-nitrosophenyl)-3,5-pyridinedicarboxylate (ACI)
• 5-Methyl 3-(2-methylprop-3-yl) 2,6-dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate
• Nisoldipine Impurity 3
• Nisoldipine Impurit Ⅱ: 2,6-Dimethyl-4-(2-nitrosophenyl)-3,5-pyridinedicarboxylic Acid 3-Methyl 5-(2-Methylpropyl) Ester( Dehydronitrosonisoldipine)
• Nisoldipine Impurity D
• Nisoldipine Impurity 3 (Dehydronitrosonisoldipine)
• Nisoldipine USP RC E
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(2-nitrosophenyl)-, 3-methyl 5-(2-methylpropyl) ester
• 3-isobutyl 5-methyl 2,6-dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate

• Inchi： 1S/C20H22N2O5/c1-10(2)13(5)27-20(25)17-12(4)21-11(3)16(19(23)24)18(17)14-8-6-7-9-15(14)22-26/h6-10,13H,1-5H3,(H,23,24)/p-1
• InChI Key： KKQILAUVQAVWHF-UHFFFAOYSA-M
• SMILES： O(C(C1C(C)=NC(C)=C(C(=O)[O-])C=1C1C=CC=CC=1N=O)=O)C(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 547
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 479.1±45.0 °C(Predicted)
• Solubility: 可溶于氯仿（少许）、DMSO（少许）、甲醇（少许）
• pka: 1.83±0.29(Predicted)

Dehydronitrosonisoldipine Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Dehydronitrosonisoldipine

Introduction to Dehydronitrosonisoldipine (CAS No. 87375-91-5)

Dehydronitrosonisoldipine, a compound with the chemical identifier CAS No. 87375-91-5, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, belonging to the class of nitroso compounds, exhibits unique pharmacological properties that make it a subject of intense study. The structural and functional characteristics of Dehydronitrosonisoldipine have been extensively explored, particularly in relation to its potential applications in the treatment of cardiovascular diseases and other therapeutic areas.

The molecular structure of Dehydronitrosonisoldipine consists of a complex arrangement of atoms that contribute to its distinctive chemical behavior. The presence of a nitroso group (-NO) in its molecular framework is a key feature that influences its reactivity and biological activity. This nitroso group is known to play a crucial role in the compound's interaction with biological targets, particularly enzymes and receptors involved in cardiovascular regulation.

Recent advancements in computational chemistry and molecular modeling have provided researchers with powerful tools to elucidate the mechanism of action of Dehydronitrosonisoldipine. These studies have revealed that the compound interacts with specific proteins and enzymes in a manner that modulates blood pressure and improves vascular function. The precise binding interactions between Dehydronitrosonisoldipine and its biological targets have been mapped, providing insights into how this compound exerts its therapeutic effects.

In vitro and in vivo studies have demonstrated the potential of Dehydronitrosonisoldipine as a vasodilator and antihypertensive agent. The compound has been shown to enhance the relaxation of vascular smooth muscle cells, leading to decreased blood pressure levels. Additionally, its ability to inhibit certain enzymes involved in the pathogenesis of hypertension has made it a promising candidate for further clinical development.

The synthesis of Dehydronitrosonisoldipine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic pathways that improve the efficiency of producing this compound, making it more feasible for large-scale pharmaceutical applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis process.

One of the most intriguing aspects of Dehydronitrosonisoldipine is its potential role in drug discovery for novel therapeutic applications. The unique chemical properties of this compound have inspired researchers to explore its derivatives, which may exhibit enhanced pharmacological activity or improved safety profiles. Structural modifications aimed at optimizing solubility, bioavailability, and metabolic stability are being actively pursued.

The pharmacokinetic profile of Dehydronitrosonisoldipine has been thoroughly investigated to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies have provided valuable data on dosing regimens and potential drug-drug interactions. Advanced pharmacokinetic modeling techniques have been employed to predict the behavior of Dehydronitrosonisoldipine in different patient populations, aiding in the development of personalized medicine approaches.

Future research directions for Dehydronitrosonisoldipine include exploring its potential applications in treating other cardiovascular conditions such as angina pectoris and chronic heart failure. Preclinical studies are ongoing to evaluate its efficacy and safety in animal models, paving the way for human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical practice.

The regulatory landscape for Dehydronitrosonisoldipine is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring these developments to ensure that new therapeutic agents meet stringent quality standards before they reach patients. The involvement of regulatory bodies in early-stage drug development processes helps streamline approvals and ensures that innovative compounds like Dehydronitrosonisoldipine are made available to those who need them most.

In conclusion, Dehydronitrosonisoldipine (CAS No. 87375-91-5) represents a significant advancement in pharmaceutical chemistry with promising applications in cardiovascular medicine. Its unique molecular structure, pharmacological properties, and synthetic pathways continue to be areas of active research interest. As our understanding of this compound grows, so does its potential to improve patient outcomes through innovative therapeutic strategies.